Cas no 40000-89-3 (3-Methyl-1,8-naphthyridin-2(1H)-one)

• Product Name: 3-Methyl-1,8-naphthyridin-2(1H)-one
• CAS No: 40000-89-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1081878
• PubChem ID: 14708135
• Update Time: 2025-04-20

3-Methyl-1,8-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,8-naphthyridin-2(1H)-one
• 3-methyl-1H-1,8-naphthyridin-2-one
• SCHEMBL18081960
• methyl oxo-naphthyridine
• 3-Methyl-1,2-dihydro-1,8-naphthyridine-2-one
• 3-methyl-8H-1,8-naphthyridin-2-one
• DTXSID00563221
• 40000-89-3
• MFCD13193569
• A873509
• DB-357122
• SCHEMBL435130

• MDL： MFCD13193569
• Inchi： 1S/C9H8N2O/c1-6-5-7-3-2-4-10-8(7)11-9(6)12/h2-5H,1H3,(H,10,11,12)
• InChI Key： UDEZBADEQVISCO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC2=CC=CN=C2N1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Boiling Point: 383.4°C at 760 mmHg

3-Methyl-1,8-naphthyridin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines